![molecular formula C10H14O B1668592 Carvone CAS No. 99-49-0](/img/structure/B1668592.png)
Carvone
Overview
Description
Carvone is a naturally occurring monoterpenoid, a member of the terpenoid family of chemicals. It is most commonly found in the essential oils of caraway seeds (Carum carvi), spearmint (Mentha spicata), and dill. This compound exists in two enantiomeric forms: R-(−)-carvone, which has a caraway aroma, and S-(+)-carvone, which has a spearmint aroma .
Scientific Research Applications
Carvone has a wide range of applications in scientific research:
Chemistry: Used as a starting material for synthesizing complex terpenoids and other organic compounds.
Biology: Investigated for its antimicrobial, antifungal, and antiparasitic properties.
Medicine: Studied for its anti-inflammatory, antioxidant, and anticancer activities.
Industry: Utilized in the food and flavor industry as a flavoring agent in products like chewing gum, candies, and toothpaste.
Mechanism of Action
Carvone exerts its effects through various mechanisms:
Anticancer Effects: this compound induces apoptosis in cancer cells by decreasing Bcl2 and increasing Bax, leading to the release of cytochrome C and activation of caspases.
Antimicrobial Effects: this compound disrupts the cell membrane of microorganisms, leading to ultrastructural changes and cell death.
Anti-inflammatory Effects: this compound reduces the production of pro-inflammatory cytokines and inhibits the activity of enzymes involved in inflammation.
Safety and Hazards
Future Directions
The prospects for the pharmacological exploitation of carvone are promising and will allow the emergence of potent alternatives to conventional therapeutical principles . Further investigations regarding its precise mechanisms of action as well as its acute and chronic toxicities are needed to validate its applications .
Biochemical Analysis
Biochemical Properties
Carvone and its derivatives are synthesized by the methylerythritol phosphate pathway in plastids via geranyl-pyrophosphate through an intermediate like limonene or β-pinene in some microorganisms and plants . It interacts with various enzymes and proteins, playing a significant role in biochemical reactions .
Cellular Effects
This compound exhibits multiple pharmacological properties such as antibacterial, antifungal, antiparasitic, antineuraminidase, antioxidant, anti-inflammatory, and anticancer activities . It influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
This compound is mainly metabolized into dihydrocarvonic acid, carvonic acid and uroterpenolone in the body . It interacts with various enzymes and cofactors in these metabolic pathways .
Preparation Methods
Synthetic Routes and Reaction Conditions: Carvone can be synthesized through various methods. One common synthetic route involves the oxidation of limonene, a related monoterpene, using oxidizing agents such as potassium permanganate or chromic acid. Another method involves the isomerization of limonene oxide followed by oxidation .
Industrial Production Methods: Industrially, this compound is often extracted from essential oils through steam distillation. For example, spearmint oil is distilled to obtain S-(+)-carvone, while caraway oil is distilled to obtain R-(−)-carvone. The distillation process separates this compound from other volatile substances present in the oil, and the isolated this compound can then be further purified .
Chemical Reactions Analysis
Types of Reactions: Carvone undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to produce this compound epoxide using peracetic acid.
Reduction: Reduction of this compound can yield dihydrothis compound.
Common Reagents and Conditions:
Oxidation: Peracetic acid, potassium permanganate, chromic acid.
Reduction: Hydrogen gas with a metal catalyst (e.g., palladium on carbon).
Substitution: Hydroxylamine for oxime formation.
Major Products:
Oxidation: this compound epoxide.
Reduction: Dihydrothis compound.
Substitution: this compound oxime.
Comparison with Similar Compounds
Carvone is similar to other monoterpenoid ketones such as menthone and carvotanacetone. it is unique in its distinct enantiomeric forms and their corresponding aromas (caraway and spearmint).
Similar Compounds:
Menthone: Found in peppermint oil, has a minty aroma.
Carvotanacetone: Found in tansy oil, has a camphor-like aroma.
This compound’s unique properties and wide range of applications make it a valuable compound in various fields of research and industry.
properties
IUPAC Name |
2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9H,1,5-6H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULDHMXUKGWMISQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC(CC1=O)C(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8047426 | |
Record name | dl-Carvone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8047426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless or pale yellowish liquid; [Hawley] White powder; | |
Record name | Carvone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/4242 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Boiling Point |
230-231 °C | |
Record name | CARVONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/707 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Colorless to pale straw colored liquid; spearmint odor; solubility in 70% alcohol: 1:2 /L-Carvone/, In water, 1300 mg/L at 25 °C /L-Carvone/, Colorless to light yellow liquid; solubility in 60% alcohol: 1:5 /D-Carvone/, Soluble in alcohol, ether, chloroform, propylene glycol, mineral oils; insoluble in glycerol | |
Record name | CARVONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/707 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.16 [mmHg] | |
Record name | Carvone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/4242 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Color/Form |
Pale-yellowish or colorless liquid | |
CAS RN |
99-49-0, 22327-39-5 | |
Record name | Carvone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=99-49-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Carvone [ISO] | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000099490 | |
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Record name | CARVONE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6275 | |
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Record name | 2-Cyclohexen-1-one, 2-methyl-5-(1-methylethenyl)- | |
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Record name | dl-Carvone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8047426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | D-p-mentha-1(6),8-dien-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.508 | |
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Record name | CARVONE, (±)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/75GK9XIA8I | |
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Record name | CARVONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/707 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Carvone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0035824 | |
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Melting Point |
MP: 25.2 °C. Very soluble in ethanol; soluble in ether, carbon tetrachloride, chloroform /L-Carvone/, MP: <15 °C. Very soluble in ethanol; soluble in ether, chloroform /D-Carvone/ | |
Record name | CARVONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/707 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Feasible Synthetic Routes
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